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Compound of Interest

3-(Chloromethyl)-4-methylpyridine
Compound Name:

hydrochloride
CAS No.: 1465-19-6
Cat. No.: B1283261

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 3-(Chloromethyl)-4-methylpyridine hydrochloride. This compound is a key intermediate
in the synthesis of various pharmaceutical and agrochemical compounds.[1][2] Its utility
primarily stems from its function as an alkylating agent, allowing for the introduction of the 4-
methyl-3-pyridylmethyl group into a variety of molecules.[3][4]

Compound Information
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Property Value Reference

3-(Chloromethyl)-4-
methylpyridine hydrochloride

Chemical Name

CAS Number 1465-19-6 [5]

Molecular Formula C7H9CI2N [5]

Molecular Weight 178.06 g/mol [5]
White to off-white crystalline

Appearance ] [6]
solid

Melting Point 128-131°C [6]

Solubility Soluble in water

Hazard Identification and Safety Precautions

3-(Chloromethyl)-4-methylpyridine hydrochloride is a hazardous substance and requires
careful handling to avoid exposure.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
. H341: Suspected of causing
Germ Cell Mutagenicity 2

genetic defects

Signal Word: Danger

Hazard Statements:
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H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H341: Suspected of causing genetic defects.

Precautionary Statements:

P201: Obtain special instructions before use.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Personal Protective Equipment (PPE)

A comprehensive set of PPE is mandatory when handling this compound.

PPE Specification

Eye/Face Protection Chemical safety goggles and a face shield.

) ] Chemical-resistant gloves (e.qg., nitrile,
Skin Protection
neoprene), a lab coat, and closed-toe shoes.

A NIOSH-approved respirator with an
) ) appropriate cartridge for organic vapors and
Respiratory Protection ) i ] )
acid gases should be used if engineering

controls are not sufficient.
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Safe Handling and Storage

e Handling:

[e]

Work in a well-ventilated area, preferably in a chemical fume hood.

o

Avoid generating dust.

[¢]

Avoid contact with skin, eyes, and clothing.

[e]

Do not eat, drink, or smoke in the work area.
o Wash hands thoroughly after handling.
e Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents and strong bases.

o Keep the container tightly closed.

o Store in a corrosive-resistant container.[4]

First Aid Measures
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Exposure Route First Aid Procedure

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Immediately call a poison control

center or seek medical attention.

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation - o ) ) )
artificial respiration. Seek immediate medical

attention.

Immediately flush the skin with plenty of water
) for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Spill and Disposal Procedures

e Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed container for disposal.

o For large spills, contain the spill and collect the material using a method that does not
generate dust.

o Wash the spill area with soap and water.

e Disposal:
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o Dispose of the waste in accordance with local, state, and federal regulations.

o Do not dispose of it d

own the drain.

Application Notes: Use as an Alkylating Agent

3-(Chloromethyl)-4-methylpyridine hydrochloride is an effective reagent for the N-alkylation

of heterocyclic compounds.[2] The chloromethyl group is a good leaving group, facilitating

nucleophilic substitution reactions with a variety of nitrogen-containing molecules.[3][4] This

reaction is a fundamental step in the synthesis of many pharmaceutical compounds.

General Reaction Scheme:

Reactants

3-(Chloromethyl)-4-methylpyri
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Caption: General reaction scheme for N-alkylation.
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Experimental Protocols
Protocol 1: Synthesis of N-(4-methyl-3-
pyridinylmethyl)piperidine

This protocol is adapted from a general procedure for the N-alkylation of nitrogen heterocycles
using a related pyridine derivative.[2]

Materials:

3-(Chloromethyl)-4-methylpyridine hydrochloride
e Piperidine

e Potassium carbonate (K2CO3s)

e N,N-Dimethylformamide (DMF)

o Ethyl acetate

e Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na2S0a)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-(Chloromethyl)-4-
methylpyridine hydrochloride (1.0 eq) in DMF.

e Add potassium carbonate (2.5 eq) to the solution.

e Add piperidine (1.2 eq) dropwise to the reaction mixture.

o Stir the reaction mixture at room temperature for 12-16 hours.

e Monitor the reaction progress by thin-layer chromatography (TLC).

» Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 50
mL).
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o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

 Purify the crude product by column chromatography on silica gel to obtain N-(4-methyl-3-

pyridinylmethyl)piperidine.

Quantitative Data (Example):

Reaction Time

Reactant 1 Reactant 2 Product h) Yield (%)
3-
(chl thyl)py Tetrahyd Ve
orome etrahydropyrro
o i yeropy pyridinylmethyl)t 3 87.1[2]
ridine e trahvd |
etrahydropyrrole
hydrochloride yeropy
3-
N-(3-
(Chloromethyl)py . .
o Pyrrolidine pyridinylmethyl)p 16 85.5[2]
ridine o
_ yrrolidine
hydrochloride
3-
N-(3-
(Chloromethyl)py ] o
i Morpholine pyridinylmethyl) 16 73.1[2]
ridine
) morpholine
hydrochloride

Note: The yields provided are for the synthesis using 3-(chloromethyl)pyridine hydrochloride,

and are illustrative for the expected reactivity.

Protocol 2: General Procedure for Reaction with Thiol

Nucleophiles

This protocol is a general guideline adapted from procedures for similar chloromethylated

heterocycles.[4]

Materials:
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3-(Chloromethyl)-4-methylpyridine hydrochloride

Thiol (e.g., thiophenol)

Sodium ethoxide or potassium carbonate

Ethanol or DMF

Procedure:

To a solution of the thiol (1.0 eq) in ethanol or DMF, add a base such as sodium ethoxide or
potassium carbonate to generate the thiolate anion.

e Add 3-(Chloromethyl)-4-methylpyridine hydrochloride (1.0 eq) to the mixture.
 Stir the reaction at room temperature or with gentle heating.
e Monitor the reaction by TLC.

e Upon completion, quench the reaction with water, extract the product with a suitable organic
solvent, and purify as necessary.

Experimental Workflow and Safety

The following diagram illustrates a typical workflow for handling and using 3-(Chloromethyl)-4-
methylpyridine hydrochloride in a laboratory setting, incorporating essential safety checks.
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Caption: Safe handling and experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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